ethyl (3E)-3-({[(E)-(2-nitrophenyl)-C-hydroxycarbonohydrazonoyl]formamido}imino)butanoate

• IUPAC Name: ethyl (3E)-3-[[(2E)-2-cyano-2-[(2-nitrophenyl)hydrazinylidene]acetyl]hydrazinylidene]butanoate
• InChI: InChI=1S/C15H16N6O5/c1-3-26-14(22)8-10(2)17-20-15(23)12(9-16)19-18-11-6-4-5-7-13(11)21(24)25/h4-7,18H,3,8H2,1-2H3,(H,20,23)/b17-10+,19-12+
• InChI Key: HXZVUZMZIKXWEK-SCQXFAKPSA-N
• Canonical SMILES: CCOC(=O)CC(=NNC(=O)C(=NNC1=CC=CC=C1[N+](=O)[O-])C#N)C
• Isomeric SMILES: CCOC(=O)C/C(=N/NC(=O)/C(=N/NC1=CC=CC=C1[N+](=O)[O-])/C#N)/C
• Molecular Formula: C15H16N6O5
• Molecular Weight: 360.32 g/mol

Description

Ethyl (3E)-3-({[(E)-(2-nitrophenyl)-C-hydroxycarbonohydrazonoyl]formamido}imino)butanoate is a useful research compound. Its molecular formula is C15H16N6O5 and its molecular weight is 360.33. The purity is usually 95%.
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Scientific Research Applications

Environmental Impact and Biodegradation

Research on the environmental fate of similar complex organic compounds focuses on their biodegradation, toxicity, and impact on ecosystems. For example, studies on the biodegradation and fate of ethyl tert-butyl ether (ETBE) in soil and groundwater highlight the microbial capacity to degrade such compounds, potentially reducing environmental pollution Thornton et al., 2020. These insights are critical for assessing the environmental risks associated with the release of complex organic compounds and developing strategies for remediation and pollution control.

Toxicological Evaluation

Toxicological reviews of compounds like ethyl tertiary-butyl ether (ETBE) provide comprehensive insights into their potential health impacts, including reproductive and developmental toxicity Mcgregor, 2007. Such studies are essential for understanding the safety and risks associated with exposure to complex organic compounds, guiding regulatory decisions and safety protocols.

Analytical Methods and Antioxidant Activity

Advancements in analytical methods for determining the antioxidant activity of compounds are crucial for various applications, including food science and pharmacology. Reviews of analytical methods used in determining antioxidant activity highlight the importance of accurate, reliable assays for assessing the potential health benefits of complex organic compounds Munteanu & Apetrei, 2021. Understanding these methods is essential for researchers and professionals working with antioxidants and related organic compounds.